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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434 Get Quote

An In-depth Technical Guide to Isoamyl
Benzoate
For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification
CAS Number: 94-46-2[1]

Molecular Formula: C₁₂H₁₆O₂[1]

Introduction
Isoamyl benzoate, also known as isopentyl benzoate or 3-methylbutyl benzoate, is an organic

ester formed from the reaction of benzoic acid and isoamyl alcohol.[2] It is a colorless liquid

with a characteristic mild, sweet, and fruity aroma.[3] While extensively utilized in the fragrance

and flavor industries, its role in pharmaceutical formulations, primarily as a solvent and carrier,

warrants a deeper understanding of its chemical and physical properties for drug development

professionals.[4] This technical guide provides a comprehensive overview of isoamyl
benzoate, focusing on its synthesis, analytical characterization, and safety data relevant to a

research and development setting.
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A summary of the key chemical and physical properties of isoamyl benzoate is presented in

the table below. This data is crucial for its handling, formulation, and analytical method

development.

Property Value Reference

Molecular Weight 192.25 g/mol [1]

Appearance Colorless liquid [4]

Odor Mild, sweet, fruity [3]

Boiling Point 261-262 °C [5]

Density 0.99 g/mL at 25 °C [5]

Refractive Index n20/D 1.494 [5]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
[3]

Flash Point 89 °C [6]

LogP 4.15 [1]

Synthesis of Isoamyl Benzoate
The most common method for synthesizing isoamyl benzoate is through the Fischer

esterification of benzoic acid with isoamyl alcohol, typically in the presence of an acid catalyst.

Various catalysts have been explored to improve reaction yield and conditions.

General Reaction Scheme: Fischer Esterification
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Reactants

ProductsBenzoic Acid

Acid Catalyst
(e.g., H₂SO₄, PTSA)Isoamyl Alcohol
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Water

+

+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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